3-(4-ethoxyphenyl)-1-methyl-5-[4-(methylthio)benzylidene]-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-3-(4-ethoxyphenyl)-1-methyl-5-[(4-methylsulfanylphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C20H20N2O2S2/c1-4-24-16-9-7-15(8-10-16)22-19(23)18(21(2)20(22)25)13-14-5-11-17(26-3)12-6-14/h5-13H,4H2,1-3H3/b18-13-
• InChI Key: BQDZOVHISPWNFL-AQTBWJFISA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)SC)N(C2=S)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)SC)/N(C2=S)C
• Molecular Formula: C20H20N2O2S2
• Molecular Weight: 384.5 g/mol

Description

3-(4-ethoxyphenyl)-1-methyl-5-[4-(methylthio)benzylidene]-2-thioxo-4-imidazolidinone is a compound studied for its potential in medicinal chemistry. Its synthesis and properties have been explored in various studies.

Synthesis Analysis

The synthesis of similar compounds involves a series of chemical reactions and processes. For example, the synthesis of 3-(2-amino-ethyl)-5-(4-ethoxy-benzylidene)-thiazolidine-2,4-dione, a related compound, involves specific reactions to define its pharmacophore (Li et al., 2009). Another study focused on 5-Ethoxymethylidene-4-thioxo-2-thiazolidinone as a core building block for synthesizing thiopyrano[2,3-d]thiazole derivatives (Atamanyuk et al., 2014).

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques, such as X-ray diffraction and density functional theory (DFT) calculations. For instance, the crystal structure of a thiazolidinone derivative was determined, revealing significant non-planarity and specific dihedral angles (Megrouss et al., 2019).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, forming different derivatives and exhibiting diverse properties. A study on the reaction of 3-phenyl-3-aminoquinoline-2,4-diones with isothiocyanates demonstrated this versatility (Klásek et al., 2010).

Physical Properties Analysis

The physical properties, such as crystal structure and solid-state behavior, have been examined. The Hirshfeld surface analysis and quantum chemical calculations provide insights into these aspects (Yahiaoui et al., 2019).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are crucial for understanding the potential applications of these compounds. Studies using DFT and other computational methods help in understanding these properties (Bensafi et al., 2021).

Scientific Research Applications

Synthesis and Antibacterial Applications

A series of new 5-imino-4-thioxo-2-imidazolidinone derivatives with various aromatic substituents, including structures similar to 3-(4-ethoxyphenyl)-1-methyl-5-[4-(methylthio)benzylidene]-2-thioxo-4-imidazolidinone, were synthesized and evaluated for their antibacterial and antifungal activities. These compounds were found to exhibit significant antimicrobial properties, suggesting potential applications in the development of new antibacterial and antifungal agents (Ammar et al., 2016).

Novel Compound Synthesis with Antimicrobial Activity

Another study focused on the synthesis of novel compounds containing imidazolidinone rings, which demonstrated moderate to weak antibacterial activity against various bacterial strains. This highlights the potential of such compounds in contributing to the development of new antimicrobial agents (Muhsen et al., 2017).

Applications in Heterocyclic Compound Synthesis

Research on the microwave-assisted synthesis of novel functionalized hydantoin derivatives, leading to the formation of 5-(Z) arylidene-4H-imidazoles, underlines the versatility of thioxo-imidazolidinone derivatives in synthesizing heterocyclic compounds with potential applications in medicinal chemistry (Kamila et al., 2011).

Structural Analysis and Physical Properties

The synthesis and structural analysis of thiazolidinone derivatives, including X-ray structure determination, provide insights into their physical properties and potential applications in material science and molecular engineering (Megrouss et al., 2019).

Biological Activities and Molecular Synthesis

Studies on the synthesis of azomethines and 4-thiazolidinones, and their evaluation for various biological activities, highlight the potential of imidazolidinone derivatives in the development of new therapeutic agents (Hirpara et al., 2003).